
1,7-Heptanediol: A Comprehensive Technical
Guide to its Industrial and Research

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,7-Heptanediol

Cat. No.: B042083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,7-Heptanediol, a linear diol with the chemical formula HO(CH₂)₇OH, is a versatile chemical

intermediate with growing potential in a multitude of industrial and research settings. Its unique

seven-carbon chain imparts a desirable balance of flexibility and hydrophobicity, making it a

valuable building block in polymer chemistry, a functional ingredient in cosmetics, and a

promising component in pharmaceutical formulations. This technical guide provides an in-depth

exploration of the synthesis, properties, and applications of 1,7-Heptanediol, with a focus on

quantitative data, detailed experimental protocols, and the visualization of key processes.

Introduction
1,7-Heptanediol is a colorless, viscous liquid at room temperature, soluble in water and

organic solvents.[1] Its bifunctional nature, with hydroxyl groups at both ends of a seven-carbon

chain, allows it to participate in a variety of chemical reactions, most notably polymerization.

This guide will delve into its primary applications, including its role as a monomer in the

synthesis of polyesters and polyurethanes, its function as a plasticizer, its use in the cosmetics

industry as a humectant and emollient, and its potential in drug delivery systems as a solvent

and penetration enhancer.[2][3]
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Physicochemical Properties
A summary of the key physicochemical properties of 1,7-Heptanediol is presented in Table 1.

This data is crucial for its handling, storage, and application in various formulations.

Table 1: Physicochemical Properties of 1,7-Heptanediol

Property Value Reference(s)

CAS Number 629-30-1 [4][5]

Molecular Formula C₇H₁₆O₂ [4]

Molecular Weight 132.20 g/mol [4]

Appearance Colorless to light yellow liquid [3]

Melting Point 17-19 °C [3]

Boiling Point 259 °C [3]

Density 0.951 g/mL at 25 °C [3]

Refractive Index n20/D 1.455 [3]

Solubility
Soluble in water, slightly

soluble in ether
[6]

Synthesis of 1,7-Heptanediol
1,7-Heptanediol can be synthesized through various routes. A common laboratory-scale

synthesis involves the reduction of a pimelic acid derivative, such as dimethyl pimelate.

Experimental Protocol: Synthesis from Dimethyl
Pimelate
This protocol details the reduction of dimethyl pimelate using lithium aluminum hydride (LiAlH₄)

in tetrahydrofuran (THF).

Materials:
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Dimethyl pimelate

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

Water

15% Sodium hydroxide solution

Anhydrous sodium sulfate

Standard laboratory glassware for inert atmosphere reactions

Distillation apparatus

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a

condenser, and a nitrogen inlet, add a calculated amount of LiAlH₄ to anhydrous THF under

a nitrogen atmosphere.

Cool the stirred suspension to 0-5 °C using an ice bath.

Dissolve dimethyl pimelate in anhydrous THF and add it dropwise to the LiAlH₄ suspension

via the dropping funnel, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC or GC).

Cool the reaction mixture back to 0-5 °C and cautiously quench the excess LiAlH₄ by the

sequential dropwise addition of water, followed by 15% sodium hydroxide solution, and then

more water.

Filter the resulting precipitate and wash it thoroughly with THF.

Combine the filtrate and the washings, and dry the organic layer over anhydrous sodium

sulfate.
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Remove the solvent under reduced pressure to obtain crude 1,7-Heptanediol.

Purify the crude product by vacuum distillation to yield pure 1,7-Heptanediol.

Reaction Setup Reaction Work-up Purification

Dry Glassware Add LiAlH4 & THF Inert Atmosphere (N2) Cool to 0-5 °C Add Dimethyl Pimelate in THF Warm to RT & Stir Quench with H2O & NaOH Filter Precipitate Dry Organic Layer Evaporate Solvent Vacuum Distillation Pure 1,7-Heptanediol

Click to download full resolution via product page

Figure 1: Synthesis workflow for 1,7-Heptanediol from dimethyl pimelate.

Industrial and Research Applications
Polymer Synthesis
1,7-Heptanediol serves as a valuable diol monomer for the synthesis of polyesters and

polyurethanes. The length of its seven-carbon chain introduces flexibility into the polymer

backbone, influencing the material's mechanical properties.

Aliphatic polyesters synthesized from 1,7-Heptanediol and a dicarboxylic acid (e.g., adipic

acid) are expected to exhibit good flexibility and biodegradability.[7] While specific data for

polyesters based solely on 1,7-Heptanediol is limited, Table 2 presents typical mechanical

properties for long-chain aliphatic polyesters to provide a comparative context.

Table 2: Typical Mechanical Properties of Long-Chain Aliphatic Polyesters

Property Typical Value Range

Tensile Strength (MPa) 10 - 20

Young's Modulus (MPa) 200 - 400

Elongation at Break (%) >300
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Note: These values are indicative and can vary significantly based on the specific dicarboxylic

acid used, molecular weight, and processing conditions.

In polyurethane synthesis, 1,7-Heptanediol acts as a chain extender or as part of the soft

segment. The resulting polyurethanes can range from soft elastomers to more rigid materials,

depending on the diisocyanate and other polyols used. The mechanical properties of

polyurethanes are highly tunable. Table 3 shows a general comparison of how diol chain length

can influence polyurethane properties.

Table 3: Influence of Diol Chain Length on Polyurethane Mechanical Properties (General

Trend)

Diol Chain Length Tensile Strength Young's Modulus
Elongation at
Break

Short (e.g., 1,4-

Butanediol)
Higher Higher Lower

Medium (e.g., 1,7-

Heptanediol)
Moderate Moderate Moderate

Long (e.g., 1,10-

Decanediol)
Lower Lower Higher

Note: This table represents a general trend. The actual properties depend on the complete

formulation and synthesis conditions.[8][9][10]
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Figure 2: Experimental workflow for the synthesis and characterization of polymers containing
1,7-Heptanediol.

Plasticizers
Esters of 1,7-Heptanediol can be used as plasticizers for polymers like polyvinyl chloride

(PVC). Plasticizers increase the flexibility and reduce the processing temperature of the

polymer by lowering its glass transition temperature (Tg). The effectiveness of a plasticizer is

influenced by its molecular weight and structure. While specific data for 1,7-Heptanediol-based

plasticizers is not widely available, Table 4 provides a comparative overview of the effect of

different diol-based plasticizers on the Tg of PVC.

Table 4: Effect of Diol-Based Dibenzoate Plasticizers on the Glass Transition Temperature (Tg)

of PVC

Plasticizer (Diol Base) Tg of Plasticized PVC (°C)

1,3-Propanediol 35.1

1,5-Pentanediol 25.6

1,6-Hexanediol 23.8

DEHP (Control) 19.5
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Data adapted from a comparative study of linear alkyl diol dibenzoates in PVC.[11] It is

expected that plasticizers derived from 1,7-Heptanediol would exhibit a similar trend, offering

good plasticizing efficiency.
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Figure 3: Conceptual diagram of the plasticizing effect of 1,7-Heptanediol derivatives on PVC.
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Cosmetics and Personal Care
1,7-Heptanediol is utilized in cosmetic formulations as a humectant and emollient.[2][3] Its

ability to attract and retain moisture makes it beneficial for skin hydration. Its low molecular

weight allows for good skin penetration.[2]

This protocol provides a basic framework for creating a simple O/W emulsion cream

incorporating 1,7-Heptanediol.

Materials:

Oil Phase:

Cetearyl alcohol (emulsifier and thickener)

Glyceryl stearate (emulsifier)

Caprylic/capric triglyceride (emollient)

Water Phase:

Deionized water

1,7-Heptanediol (humectant)

Glycerin (humectant)

Xanthan gum (stabilizer)

Preservative: (e.g., Phenoxyethanol)

Beakers, homogenizer, water bath, stirring apparatus.

Procedure:

Prepare the Water Phase: In a beaker, disperse xanthan gum in glycerin. Add deionized

water and 1,7-Heptanediol and heat to 75-80 °C with stirring until all components are

dissolved.
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Prepare the Oil Phase: In a separate beaker, combine the oil phase ingredients and heat to

75-80 °C with stirring until all components are melted and uniform.

Emulsification: Slowly add the oil phase to the water phase while homogenizing at high

speed. Continue homogenization for several minutes to form a stable emulsion.

Cooling: Begin cooling the emulsion while stirring gently.

Add Preservative: When the temperature is below 40 °C, add the preservative and continue

stirring until the cream is smooth and has reached room temperature.

While specific clinical data for 1,7-Heptanediol is limited, Table 5 presents typical data from a

clinical study on a moisturizing cream to illustrate the expected outcomes of a hydrating

formulation.

Table 5: Example of Clinical Study Data for a Moisturizing Cream

Parameter Baseline (Mean)
After 4 Weeks
(Mean)

% Improvement

Skin Hydration

(Corneometer units)
35.2 48.1 +36.6%

Transepidermal Water

Loss (g/h/m²)
12.5 9.8 -21.6%

Note: This data is for illustrative purposes and does not represent a study conducted

specifically with 1,7-Heptanediol.[12]

Pharmaceutical Applications and Drug Delivery
In the pharmaceutical industry, 1,7-Heptanediol can function as a solvent or co-solvent to

enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).[2] Its

amphiphilic nature may also allow it to act as a penetration enhancer in topical and transdermal

drug delivery systems by interacting with the lipid bilayers of the stratum corneum and

increasing their fluidity.
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Figure 4: Conceptual mechanism of 1,7-Heptanediol as a penetration enhancer in topical drug
delivery.

Safety and Handling
1,7-Heptanediol is generally considered to have low toxicity. However, as with any chemical,

appropriate safety precautions should be taken. It is advisable to consult the Safety Data Sheet

(SDS) for detailed information on handling, storage, and disposal.

Conclusion
1,7-Heptanediol is a versatile and valuable chemical with a broad and expanding range of

applications. Its unique properties make it a key ingredient in the development of advanced

polymers, effective cosmetic formulations, and innovative drug delivery systems. Further

research into its performance in these and other areas is likely to uncover even more potential
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uses for this adaptable diol. The data and protocols presented in this guide offer a solid

foundation for researchers and professionals seeking to explore and utilize 1,7-Heptanediol in
their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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